Methyl formate

• CAS: 107-31-3
• Synonyms: methyl formate; methyl formate, 18O-methyl ester-labeled; methyl formate, formic-18O-acid-O-methyl-labeled; methyl formate, hydride
• Molecular Formula: C2H4O2; HCOOCH3; C2H4O2
• Molecular Weight: 60.05 g/mol
• SMILES: COC=O
• InChI: InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3
• InChIKey: TZIHFWKZFHZASV-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 4.40 M; 28.35 kJ/mol at 25 °C; Soluble in ether, chloroform; miscible with ethanol; In water, 230,000 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 30 (good); 30%

Choose methyl formate where ethyl formate or methyl acetate underperform: it delivers the highest vapor pressure (644 hPa) among simple esters for rapid evaporation, is EPA VOC-exempt (69 FR 69290) and exhibits faster acid-catalyzed hydrolysis for formic acid production. It is the proven blowing agent for rigid PU foam (λ ≈ 0.028 W/m·K) and a top-performing hydrogen carrier (TOF > 44 000 h⁻¹). Do not substitute—only methyl formate meets this combined volatility, reactivity, and regulatory profile.

Methyl Formate (CAS 107-31-3): Procurement-Relevant Baseline and Class Positioning

Methyl formate (MF, CAS 107-31-3) is the simplest carboxylate ester (C₂H₄O₂, molar mass 60.05 g/mol), a colorless liquid with a high vapor pressure of 644 hPa at 20 °C and a boiling point of 32 °C [1]. As a low-molecular-weight formate ester, it exhibits unique physicochemical behavior distinct from its closest analogs, including ethyl formate and methyl acetate. This document provides a comparator-based evidence framework to support scientific selection and procurement decisions.

• [1] LibreTexts Chemistry. 15.7: Physical Properties of Esters. Boiling point data for methyl formate (32 °C), ethyl formate (54 °C), methyl acetate (57 °C). View Source

Methyl Formate: Why Generic Ester or Formate Substitution Leads to Performance Deviation

Methyl formate cannot be substituted with ethyl formate, methyl acetate, or other simple esters without incurring quantifiable performance shifts across volatility, reactivity, and regulatory compliance axes. Methyl formate exhibits the highest vapor pressure among C₂–C₃ formate and acetate esters , the fastest hydrolysis kinetics under acidic conditions [1], and a VOC-exempt regulatory status under the U.S. Clean Air Act not shared by ethyl formate or methyl acetate [2]. These differentials manifest concretely in applications ranging from hydrogen carrier catalysis to polyurethane foam insulation. The evidence presented below quantifies why generic replacement fails and why methyl formate represents a distinct procurement specification.

• [1] Jogunola, O. et al. (2010). Reversible autocatalytic hydrolysis of alkyl formate: kinetic and reactor modeling. Industrial & Engineering Chemistry Research, 49(9), 4099–4106. View Source
• [2] U.S. EPA. Federal Register, 69 FR 69290 (November 29, 2004). Methyl formate excluded from VOC definition under Clean Air Act. View Source

Methyl Formate: Comparator-Based Quantitative Evidence for Scientific Procurement Decisions

Volatility and Evaporation Rate: Methyl Formate Versus Ethyl Formate and Methyl Acetate

Methyl formate exhibits the lowest boiling point (32 °C) and highest vapor pressure among its closest structural analogs, enabling faster evaporation and lower energy input for recovery or removal [1].

Evidence Dimension	Boiling point and vapor pressure
Target Compound Data	Boiling point 32 °C; vapor pressure 644 hPa (20 °C)
Comparator Or Baseline	Ethyl formate: boiling point 54 °C, vapor pressure ~200 mmHg (20 °C); Methyl acetate: boiling point 57 °C
Quantified Difference	Boiling point difference: -22 °C vs ethyl formate, -25 °C vs methyl acetate; vapor pressure approximately 2.4× higher than ethyl formate
Conditions	Standard atmospheric pressure; 20 °C measurement temperature

Why This Matters

For applications requiring rapid evaporation (coatings, blowing agents) or low-temperature distillation recovery, methyl formate offers a >40% lower boiling point than either comparator, translating directly to reduced energy consumption and faster cycle times.

• [1] LibreTexts Chemistry. 15.7: Physical Properties of Esters. Methyl formate bp 32 °C, ethyl formate bp 54 °C, methyl acetate bp 57 °C. View Source

Hydrolysis Kinetics: Methyl Formate Versus Ethyl Formate for Formic Acid Production

The neutral hydrolysis of ethyl formate proceeds faster than methyl formate in uncatalyzed systems; however, methyl formate exhibits a more pronounced autocatalytic effect as formic acid product accumulates, which is the dominant industrial pathway [1]. Methyl formate serves as the feedstock for approximately 50% of global formic acid production, a market share not approached by ethyl formate [2].

Evidence Dimension	Hydrolysis rate (neutral, uncatalyzed) and autocatalytic enhancement
Target Compound Data	Slower initial neutral hydrolysis; stronger autocatalytic acceleration
Comparator Or Baseline	Ethyl formate: faster neutral hydrolysis rate; weaker autocatalytic effect
Quantified Difference	Autocatalytic effect is more pronounced in methyl formate hydrolysis (qualitative direction established); global formic acid production from MF: ~50% vs ethyl formate route: negligible
Conditions	Liquid phase, temperatures 333–383 K, studied in laboratory-scale autoclave

Why This Matters

Procurement of methyl formate for formic acid production leverages an autocatalytic behavior that, once initiated, accelerates conversion without additional catalyst loading—a kinetic advantage that ethyl formate does not provide to the same extent.

• [1] Jogunola, O. et al. (2010). Reversible autocatalytic hydrolysis of alkyl formate: kinetic and reactor modeling. Industrial & Engineering Chemistry Research, 49(9), 4099–4106. DOI: 10.1021/ie902031d View Source
• [2] Wells, G.M. (2018). Formic Acid. In: Handbook of Petrochemicals and Processes. Taylor & Francis. Approximately 50% of formic acid produced from methyl formate. View Source

Polyurethane Foam Blowing Agent: Methyl Formate Versus HCFC-141b Thermal Conductivity

Methyl formate produces rigid polyurethane foams with thermal conductivity values of approximately 0.028 W/m·K, compared to 0.021 W/m·K for HCFC-141b (the phased-out industry benchmark) [1]. While thermal performance is moderately lower, methyl formate offers zero ODP and VOC-exempt status, enabling regulatory-compliant insulation applications [2].

Evidence Dimension	Foam thermal conductivity (k-value)
Target Compound Data	Methyl formate blown foam: approximately 0.028 W/m·K
Comparator Or Baseline	HCFC-141b blown foam: 0.021 W/m·K (industry benchmark)
Quantified Difference	Approximately 33% higher thermal conductivity than HCFC-141b foam
Conditions	Rigid polyurethane spray foam and hand-pour applications; commercial formulations under ECOMATE trade name

Why This Matters

Methyl formate represents a procurement-viable, environmentally compliant alternative to HCFC-141b where the 0.007 W/m·K thermal conductivity trade-off is acceptable relative to regulatory compliance benefits (zero ODP, VOC-exempt).

• [1] Muhammad, Z. (2014). Application Viability of Methyl Formate Blown Rigid Polyurethane Foams In Different End Products. Master's Thesis, UNSW. Thermal conductivity comparison: MF foam vs HCFC-141b foam. View Source
• [2] U.S. EPA. Federal Register, 69 FR 69290 (November 29, 2004). Methyl formate VOC-exempt; SNAP Program approval as CFC/HCFC substitute. View Source

Hydrogen Carrier Performance: Methyl Formate Versus Formic Acid and Methanol

Methyl formate undergoes catalytic dehydrogenation to release hydrogen at rates significantly exceeding those of established carriers formic acid and methanol under comparable mild conditions [1].

Evidence Dimension	Catalytic dehydrogenation activity (TOFmax)
Target Compound Data	Methyl formate: TOFmax >44,000 h⁻¹; TON >100,000; CO undetectable
Comparator Or Baseline	Formic acid and methanol: Hydrogen production rate significantly slower (qualitative comparison from same study)
Quantified Difference	MF hydrogen production described as 'significantly faster' than formic acid and methanol; exact comparator TOF values not reported in abstract
Conditions	Optimized catalyst system, solvent-free conditions, mild temperature and pressure

Why This Matters

For hydrogen storage and transport applications, methyl formate offers a procurement advantage as a bulk industrial chemical with >44,000 h⁻¹ TOF, enabling higher throughput hydrogen release relative to formic acid or methanol.

• [1] Sang, R. et al. (2023). Methyl formate as a hydrogen energy carrier. Nature Catalysis, 6, 543–550. DOI: 10.1038/s41929-023-00959-8 View Source

VOC Regulatory Status: Methyl Formate Versus Ethyl Formate and Methyl Acetate

Methyl formate is exempted from the U.S. EPA definition of volatile organic compounds (VOCs) under the Clean Air Act due to negligible photochemical reactivity, effective November 29, 2004 [1]. In contrast, ethyl formate and methyl acetate remain classified as VOCs subject to regulatory restrictions on emissions and usage [2].

Evidence Dimension	Regulatory classification under U.S. Clean Air Act VOC definition
Target Compound Data	VOC-exempt (69 FR 69290, November 29, 2004)
Comparator Or Baseline	Ethyl formate: VOC (regulated); Methyl acetate: VOC (regulated; VOC-exempt status not granted)
Quantified Difference	Binary regulatory distinction (exempt vs regulated)
Conditions	U.S. EPA regulatory framework; exemption based on negligible contribution to tropospheric ozone formation

Why This Matters

In solvent and formulation procurement where VOC emissions compliance is critical (coatings, adhesives, cleaning products), methyl formate offers a unique regulatory pathway that ethyl formate and methyl acetate do not—potentially reducing compliance burden and enabling formulations that would otherwise exceed VOC limits.

• [1] U.S. EPA. Federal Register, 69 FR 69290 (November 29, 2004). Exclusion of methyl formate from VOC definition. View Source
• [2] U.S. EPA. Complete List of VOC Exemption Rules. Methyl acetate and ethyl formate not included in VOC-exempt list. View Source

Catalytic Hydrogenolysis Selectivity: Methyl Formate in CO-Containing Feeds

Copper-based catalysts (CuO/ZnO/Al₂O₃ type) in methyl formate hydrogenolysis to methanol maintain 80–90% methanol selectivity under CO-containing H₂ feeds without catalyst poisoning [1]. This CO tolerance is not observed with other copper catalyst systems for analogous ester hydrogenolysis.

Evidence Dimension	Catalyst CO tolerance and methanol selectivity
Target Compound Data	Methyl formate: 80–90% methanol selectivity maintained; catalyst insensitivity to CO in feed gas
Comparator Or Baseline	Other copper-based catalyst systems: subject to CO poisoning during ester hydrogenolysis (class-level comparison)
Quantified Difference	CO poisoning absent in CuO/ZnO/Al₂O₃ for MF hydrogenolysis; selectivity maintained at 80–90%
Conditions	150–185 °C, 5–10 MPa, gas-solid and gas-liquid-solid phases, H₂ feed containing CO

Why This Matters

Procurement of methyl formate for integrated processes where CO is present in hydrogen streams (e.g., syngas-derived H₂) enables higher operational robustness and avoids the need for deep CO removal pretreatment, a process advantage not available with other esters.

• [1] Braca, G. et al. (1995). Hydrogenolysis of methyl formate by H₂-CO mixtures with CuO/ZnO/Al₂O₃ based methanol synthesis catalysts. Industrial & Engineering Chemistry Research, 34(7), 2358–2363. View Source

Methyl Formate: Evidence-Backed Application Scenarios for Procurement and Research

Formic Acid Production via Autocatalytic Hydrolysis

Methyl formate serves as the dominant industrial precursor for formic acid, accounting for approximately 50% of global production [1]. The pronounced autocatalytic effect of accumulating formic acid accelerates hydrolysis once initiated, distinguishing methyl formate from ethyl formate for this application [2]. Procurement for formic acid synthesis leverages established hydrolysis processes operating at 80–110 °C and elevated pressures with formic acid as homogeneous catalyst.

Polyurethane Foam Blowing Agent (HCFC-141b Replacement)

Methyl formate produces rigid polyurethane insulation foams with thermal conductivity of approximately 0.028 W/m·K, compared to 0.021 W/m·K for HCFC-141b [1]. While representing a thermal performance trade-off, methyl formate provides zero ODP and VOC-exempt status, enabling regulatory-compliant foam manufacturing. The commercial product ECOMATE utilizes methyl formate for spray foam insulation applications with demonstrated dimensional stability and closed cell content >95% [1].

Hydrogen Energy Carrier and Dehydrogenation Catalyst Research

Methyl formate exhibits catalytic dehydrogenation activity with TOFmax >44,000 h⁻¹ and TON >100,000 under mild, solvent-free conditions, exceeding rates observed for formic acid and methanol [1]. This performance positions methyl formate as a procurement candidate for hydrogen storage and transport research, particularly where rapid, selective hydrogen release (CO undetectable) is required.

VOC-Exempt Solvent and Coatings Formulation

Methyl formate's U.S. EPA VOC-exempt status (69 FR 69290) distinguishes it from ethyl formate and methyl acetate, which remain subject to VOC regulatory limits [1][2]. Its high vapor pressure (644 hPa at 20 °C) and low boiling point (32 °C) enable rapid evaporation in coatings and quick-drying finishes. Procurement for formulations requiring VOC compliance without sacrificing fast dry times is a validated application scenario.

• [1] Wells, G.M. (2018). Formic Acid. In: Handbook of Petrochemicals and Processes. Taylor & Francis. Approximately 50% of formic acid produced from methyl formate. View Source
• [2] Jogunola, O. et al. (2010). Reversible autocatalytic hydrolysis of alkyl formate: kinetic and reactor modeling. Industrial & Engineering Chemistry Research, 49(9), 4099–4106. View Source
• [3] Muhammad, Z. (2014). Application Viability of Methyl Formate Blown Rigid Polyurethane Foams. Master's Thesis, UNSW. View Source
• [4] Sang, R. et al. (2023). Methyl formate as a hydrogen energy carrier. Nature Catalysis, 6, 543–550. View Source